1-Methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 1-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
• InChI: InChI=1S/C12H14O2/c1-14-12-8-4-6-9-10(12)5-2-3-7-11(9)13/h4,6,8H,2-3,5,7H2,1H3
• InChI Key: NKGLGYUKUILIBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1CCCCC2=O

Description

1-Methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one is an organic compound with the molecular formula C12H14O2. It is a member of the benzoannulene family, characterized by a fused ring structure that includes a benzene ring and a seven-membered ring.

Preparation Methods

The synthesis of 1-Methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one typically involves several steps:

Starting Materials: The synthesis begins with readily available starting materials such as benzene derivatives and cycloheptanone.

Reaction Conditions: The key steps include cyclization reactions under acidic or basic conditions, followed by methoxylation using methanol and a suitable catalyst.

Industrial Production: Industrial production methods may involve optimized reaction conditions to increase yield and purity, such as using high-pressure reactors and continuous flow systems.

Chemical Reactions Analysis

1-Methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one undergoes various chemical reactions:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes using reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: Electrophilic substitution reactions can introduce different functional groups into the benzene ring, using reagents like halogens or nitrating agents.

Scientific Research Applications

1-Methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of therapeutic agents.

Industry: It is used in the production of specialty chemicals and materials, such as polymers and resins.

Mechanism of Action

The mechanism of action of 1-Methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors, modulating their activity.

Pathways: It can influence various biochemical pathways, potentially leading to therapeutic effects such as anti-inflammatory or antimicrobial actions.

Comparison with Similar Compounds

1-Methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one can be compared with similar compounds:

Similar Compounds: Examples include 6,7,8,9-tetrahydro-5H-benzoannulen-5-one and 2-methoxy-6,7,8,9-tetrahydro-5H-benzoannulen-5-amine.

Uniqueness: The presence of the methoxy group at the 1-position distinguishes it from other benzoannulenes, potentially altering its chemical reactivity and biological activity.